![molecular formula C19H29ClN2O B2541117 N-[(1-Aminocyclohexyl)methyl]-3-(2,3-dihydro-1H-inden-1-yl)propanamide;hydrochloride CAS No. 2418670-42-3](/img/structure/B2541117.png)
N-[(1-Aminocyclohexyl)methyl]-3-(2,3-dihydro-1H-inden-1-yl)propanamide;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[(1-Aminocyclohexyl)methyl]-3-(2,3-dihydro-1H-inden-1-yl)propanamide;hydrochloride” is a chemical compound with the molecular formula C19H29ClN2O and a molecular weight of 336.9. It’s related to a series of 2,3-dihydro-1H-inden-1-amine derivatives that have been studied for their potential as selective monoamine oxidase B inhibitors .
Scientific Research Applications
- Synthesis : Researchers have successfully synthesized derivatives of 2,3-dihydro-1H-inden-1-one, including EN300-26690509, using methods such as grinding, stirring, and ultrasound irradiation .
- Activity : EN300-26690509 has been evaluated for its antimicrobial effects against both Gram-positive bacteria (Staphylococcus aureus and Bacillus subtilis) and Gram-negative bacteria (Escherichia coli and Proteus vulgaris). It also exhibits antifungal properties against Aspergillus niger and Candida albicans .
- Characterization : The synthesized compounds were characterized using techniques like FT-IR, 1H NMR, 13C NMR, and HRMS .
- Indole Derivatives : EN300-26690509 contains an indole moiety, which is associated with diverse biological activities. Indole derivatives have been explored for their anticancer, anti-inflammatory, antioxidant, and anti-Alzheimer’s disease properties .
- Inflammation Modulation : Evaluate EN300-26690509’s ability to modulate inflammatory pathways. Indole derivatives have shown promise in this regard .
- Lead Compound : EN300-26690509 could serve as a lead compound for designing novel drugs. Its halogenated structure may offer advantages in drug development .
Antibacterial and Antifungal Properties
Pharmacological Potential
Anti-Inflammatory Properties
Drug Development
Mechanism of Action
properties
IUPAC Name |
N-[(1-aminocyclohexyl)methyl]-3-(2,3-dihydro-1H-inden-1-yl)propanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O.ClH/c20-19(12-4-1-5-13-19)14-21-18(22)11-10-16-9-8-15-6-2-3-7-17(15)16;/h2-3,6-7,16H,1,4-5,8-14,20H2,(H,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKSROVLSRFFBKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CNC(=O)CCC2CCC3=CC=CC=C23)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.